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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling 3-Ethyl-4-heptanone (CAS: 1528-25-2). In the absence of a specific Safety Data

Sheet (SDS) for 3-Ethyl-4-heptanone, this document leverages data from its close isomers, 3-

Heptanone (CAS: 106-35-4) and 4-Heptanone (CAS: 123-19-3), to establish conservative and

protective handling protocols.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling 3-Ethyl-4-heptanone or its isomers, a comprehensive PPE strategy is crucial

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on the potential hazards associated with these flammable ketones.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Safety glasses with side-

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be necessary

if there is a splash hazard.

Skin Chemical-resistant gloves

Neoprene, nitrile rubber, or

butyl rubber gloves are

recommended. Inspect gloves

for integrity before each use.

Protective clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

splash potential, chemical-

resistant coveralls may be

necessary.

Respiratory
NIOSH/MSHA-approved

respirator

Required if working in a poorly

ventilated area or if exposure

limits are likely to be

exceeded. A full-face respirator

provides both respiratory and

eye protection.

Operational Plan: Safe Handling and Storage
Adherence to proper operational procedures is critical for preventing accidents and ensuring a

safe working environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.
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Do not breathe vapors or mists.

Use non-sparking tools and explosion-proof equipment, as these ketones are flammable.[1]

[2][3]

Ground and bond containers when transferring material to prevent static discharge.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Store in a designated "Flammables area".[1][2]

Incompatible materials to avoid in storage include strong oxidizing agents, strong bases, and

strong reducing agents.

Disposal Plan: Responsible Waste Management
Proper disposal of 3-Ethyl-4-heptanone and its isomers is essential to protect the environment

and comply with regulations.

Dispose of this chemical as hazardous waste in accordance with local, state, and federal

regulations.

Do not pour down the drain or into the environment.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for disposal.[2]

Quantitative Data Summary
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The following tables provide a summary of the physical and chemical properties of 3-

Heptanone and 4-Heptanone, which can be used as a reference for the expected properties of

3-Ethyl-4-heptanone.

Physical Properties

Property
3-Heptanone (CAS: 106-35-
4)

4-Heptanone (CAS: 123-19-
3)

Molecular Formula C₇H₁₄O C₇H₁₄O

Molecular Weight 114.19 g/mol 114.19 g/mol

Appearance Colorless liquid Light yellow liquid[1]

Odor Fruity, banana-like Pungent[1]

Boiling Point 151 °C 145 °C @ 760 mmHg[1]

Melting Point -33.5 °C -33 °C[1]

Flash Point 39 °C (closed cup) 48 °C (closed cup)[1]

Density 0.817 g/cm³ at 20 °C 0.817 g/mL at 25 °C

Exposure Limits

Component ACGIH TLV (TWA) OSHA PEL (TWA) NIOSH REL (TWA)

3-Heptanone 50 ppm 100 ppm (465 mg/m³) 100 ppm (465 mg/m³)

4-Heptanone 50 ppm Not established 50 ppm (230 mg/m³)

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Ethyl-4-
heptanone, from preparation to disposal.
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Safe Handling Workflow for 3-Ethyl-4-heptanone

Preparation

Handling

Post-Handling Waste Disposal

Review Safety Data Sheet (SDS)
(or analogous data for isomers)

Don Appropriate Personal
Protective Equipment (PPE)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Use Non-Sparking Tools and
Ground Equipment

Perform Experiment

Properly Label and Store
Unused Chemical

Collect Waste in a
Labeled, Sealed Container

Decontaminate Work Area

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Dispose of as
Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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